Perfluoro(pentadecaoxypropylene)oxyethylene

• CAS RN: 122998-72-5
• Molecular Formula: C47HF95O15
• Molecular Weight: 2610.3 g/mol
• IUPAC Name: 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,22,22,23,23,24,24,25,25,26,26,27,27,28,28,29,29,30,30,31,31,32,32,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,41,41,42,42,43,43,44,44,45,45,46,46,47,47-pentanonacontafluoro-47-(trioxidanylperoxyperoxyperoxyperoxyperoxyperoxy)heptatetracontane
• InChI: InChI=1S/C47HF95O15/c48-1(49,2(50,51)4(54,55)6(58,59)8(62,63)10(66,67)12(70,71)14(74,75)16(78,79)18(82,83)20(86,87)22(90,91)24(94,95)26(98,99)28(102,103)30(106,107)32(110,111)34(114,115)36(118,119)38(122,123)40(126,127)42(130,131)44(134,135)46(138,139)140)3(52,53)5(56,57)7(60,61)9(64,65)11(68,69)13(72,73)15(76,77)17(80,81)19(84,85)21(88,89)23(92,93)25(96,97)27(100,101)29(104,105)31(108,109)33(112,113)35(116,117)37(120,121)39(124,125)41(128,129)43(132,133)45(136,137)47(141,142)144-146-148-150-152-154-156-157-155-153-151-149-147-145-143/h143H
• InChI Key: RIRVFUKJSNBDFN-UHFFFAOYSA-N
• SMILES: C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(OOOOOOOOOOOOOOO)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• synonyms: 1-(pentanonacontafluoroheptatetracontyl)pentadecaoxidane; Freon E 15; Freon E-15; Freon E15; perfluoro(pentadecaoxypropylene)oxyethylene

Description

Perfluoro(pentadecaoxypropylene)oxyethylene, also known as PFPE, is a synthetic fluorinated polymer that is widely used in scientific research. PFPE is a highly stable and biocompatible material that has a wide range of applications in various fields, including biomedicine, electronics, and aerospace.

Mechanism Of Action

The mechanism of action of Perfluoro(pentadecaoxypropylene)oxyethylene is not fully understood. However, it is believed that Perfluoro(pentadecaoxypropylene)oxyethylene interacts with biological membranes, such as cell membranes, and alters their properties, such as fluidity and permeability. Perfluoro(pentadecaoxypropylene)oxyethylene can also interact with proteins and enzymes and alter their activity and conformation.

Biochemical And Physiological Effects

Perfluoro(pentadecaoxypropylene)oxyethylene has been shown to have minimal toxicity and immunogenicity in various in vitro and in vivo studies. Perfluoro(pentadecaoxypropylene)oxyethylene can be eliminated from the body through the liver and kidneys. Perfluoro(pentadecaoxypropylene)oxyethylene has also been shown to have anti-inflammatory and antioxidant properties in various animal models.

Advantages And Limitations For Lab Experiments

Perfluoro(pentadecaoxypropylene)oxyethylene has several advantages for lab experiments, including high stability, biocompatibility, and ease of functionalization. Perfluoro(pentadecaoxypropylene)oxyethylene can also be easily synthesized in large quantities. However, Perfluoro(pentadecaoxypropylene)oxyethylene has some limitations, such as its high cost and limited availability.

Future Directions

There are several future directions for Perfluoro(pentadecaoxypropylene)oxyethylene research, including the development of new synthesis methods, the exploration of new applications in biomedicine and electronics, and the investigation of the mechanism of action. The development of new synthesis methods can lead to the production of Perfluoro(pentadecaoxypropylene)oxyethylene with improved properties, such as higher molecular weight and better biocompatibility. The exploration of new applications can lead to the discovery of new uses for Perfluoro(pentadecaoxypropylene)oxyethylene in various fields. The investigation of the mechanism of action can lead to a better understanding of how Perfluoro(pentadecaoxypropylene)oxyethylene interacts with biological systems and can lead to the development of new drugs and therapies.

Synthesis Methods

Perfluoro(pentadecaoxypropylene)oxyethylene can be synthesized by the polymerization of perfluoroalkoxyethylene oxide (PFEO) using various catalysts. The most commonly used catalysts are trifluoromethanesulfonic acid (TFMSA) and potassium hydroxide (KOH). The polymerization can be carried out in various solvents, such as dichloromethane, acetonitrile, and toluene. The molecular weight of Perfluoro(pentadecaoxypropylene)oxyethylene can be controlled by adjusting the reaction conditions, such as temperature, reaction time, and monomer concentration.

Scientific Research Applications

Perfluoro(pentadecaoxypropylene)oxyethylene has a wide range of applications in scientific research, including biomedical imaging, drug delivery, and tissue engineering. Perfluoro(pentadecaoxypropylene)oxyethylene is widely used as a contrast agent in magnetic resonance imaging (MRI) due to its high stability and biocompatibility. Perfluoro(pentadecaoxypropylene)oxyethylene can also be used as a drug carrier for various drugs, such as anticancer drugs, due to its high loading capacity and sustained release properties. Perfluoro(pentadecaoxypropylene)oxyethylene can also be used as a scaffold material for tissue engineering due to its biocompatibility and mechanical properties.